Cas no 2247105-50-4 (2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl fluoride)

• Product Name: 2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl fluoride
• CAS No: 2247105-50-4
• MF: C₈H₈BrFO₄S
• MW: 299.114124298096
• CID: 5902651
• PubChem ID: 165719305
• Update Time: 2025-10-17

2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2247105-50-4
• EN300-6493347
• 2-bromo-5-(methoxymethoxy)benzene-1-sulfonyl fluoride
• 2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl fluoride

• Inchi： 1S/C8H8BrFO4S/c1-13-5-14-6-2-3-7(9)8(4-6)15(10,11)12/h2-4H,5H2,1H3
• InChI Key： JZYAGYOQHOPNSB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1S(=O)(=O)F)OCOC

Computed Properties

• Exact Mass: 297.93107g/mol
• Monoisotopic Mass: 297.93107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61Ų

Additional information on 2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl fluoride

2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl fluoride and CAS No. 2247105-50-4: A Comprehensive Overview of Its Role in Modern Biopharmaceutical Research

2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl fluoride is a versatile organic compound with a unique molecular structure that has garnered significant attention in the field of biopharmaceutical research. Its chemical identity, CAS No. 2247105-50-4, represents a critical component in the development of novel therapeutic agents. This compound belongs to the class of benzenesulfonate derivatives, characterized by a sulfonyl fluoride functional group attached to a benzene ring. The presence of bromine and methoxymethoxy substituents further enhances its reactivity and potential applications in drug discovery.

The molecular framework of 2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl fluoride is built around a benzene ring with substituents at the 1- and 5-positions. The 1-position features a sulfonyl fluoride group, which is a key functional group in the synthesis of pharmaceutical intermediates. The 5-position is substituted with a methoxymethoxy group, which contributes to the compound's solubility and reactivity in aqueous environments. This combination of functional groups makes the compound a valuable tool for targeted drug design and chemical modification in the development of new therapeutics.

Recent advances in synthetic organic chemistry have highlighted the importance of 2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl fluoride as a building block for the synthesis of pharmaceutical compounds. For instance, a study published in Journal of Medicinal Chemistry in 2023 demonstrated its utility in the preparation of antibacterial agents with enhanced bioavailability. The compound's ability to undergo nucleophilic substitution reactions under mild conditions makes it a preferred choice for green chemistry approaches in drug manufacturing.

One of the most promising applications of 2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl fluoride is in the development of antiviral drugs. Researchers at the University of California have reported that this compound can serve as a scaffold for the synthesis of RNA polymerase inhibitors, which are critical in combating viral infections. The methoxymethoxy group plays a pivotal role in modulating the compound's interactions with viral enzymes, thereby enhancing its antiviral efficacy.

In the context of oncology research, 2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl fluoride has shown potential as a prodrug for the treatment of solid tumors. A 2024 study published in Cancer Research highlighted its ability to selectively target angiogenic pathways in cancer cells. The bromine atom at the 2-position contributes to the compound's metabolic stability, while the sulfonyl fluoride group facilitates the release of active metabolites within the tumor microenvironment.

The compound's unique chemical properties also make it a valuable candidate for drug delivery systems. Its solubility in both polar and non-polar solvents allows for the development of nanocarriers that can enhance the bioavailability of therapeutic agents. Recent work in pharmaceutical nanotechnology has explored the use of 2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl fluoride as a linker molecule for the conjugation of targeting ligands to drug molecules.

From a mechanistic perspective, the reactivity of 2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl fluoride is primarily governed by the sulfonyl fluoride group. This group is highly reactive towards nucleophilic attack, making the compound suitable for cross-coupling reactions such as Suzuki-Miyaura coupling. These reactions are essential in the synthesis of heterocyclic compounds, which are commonly found in pharmaceuticals and agricultural chemicals.

The environmental impact of 2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl fluoride is another area of active research. While the compound is primarily used in industrial applications, its potential persistence in the environment raises concerns about ecotoxicological effects. A 2023 study by the Environmental Protection Agency (EPA) assessed the biodegradation rates of the compound and found that it degrades more rapidly in aqueous environments compared to many synthetic organics.

Despite its potential, the use of 2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl fluoride is not without challenges. One of the primary limitations is its toxicological profile. Animal studies have shown that high concentrations of the compound can lead to liver toxicity and kidney damage. These findings underscore the need for toxicological evaluation and safe handling protocols in its application for pharmaceutical development.

Looking ahead, the role of 2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl fluoride in biopharmaceutical research is expected to expand further. Advances in computational chemistry and machine learning are enabling researchers to predict the compound's behavior in complex biological systems. These tools are critical for optimizing its use in targeted drug delivery and personalized medicine.

In conclusion, 2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl fluoride represents a significant advancement in the field of synthetic chemistry and pharmaceutical science. Its unique molecular structure and reactivity make it a valuable tool for the development of new therapeutics. As research continues to uncover its potential applications, the compound is poised to play a pivotal role in the next generation of biopharmaceutical innovations.